Cas no 1091125-69-7 (1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide
• CAS No: 1091125-69-7
• MF: C₂₀H₃₀N₂O₅S
• MW: 410.527604579926
• CID: 5843113
• PubChem ID: 27449024
• Update Time: 2025-11-03

1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide
• 1091125-69-7
• AKOS024507051
• SR-01000922328
• VU0642091-1
• SR-01000922328-1
• N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• F5327-0205
• 1-methanesulfonyl-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}piperidine-4-carboxamide
• N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C20H30N2O5S/c1-26-18-5-3-17(4-6-18)20(9-13-27-14-10-20)15-21-19(23)16-7-11-22(12-8-16)28(2,24)25/h3-6,16H,7-15H2,1-2H3,(H,21,23)
• InChI Key： GABJKRJSFCUVQC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC2(C3C=CC(=CC=3)OC)CCOCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 410.18754324g/mol
• Monoisotopic Mass: 410.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.3Ų

Additional information on 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide

Research Brief on 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide (CAS: 1091125-69-7)

1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide (CAS: 1091125-69-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. The structural elucidation and characterization have been performed using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming the identity and stability of the molecule under various conditions. These studies have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide has demonstrated potent inhibitory effects on specific enzymes and receptors implicated in disease pathways. Preliminary in vitro assays have revealed its high affinity and selectivity for certain targets, suggesting its potential as a lead compound for drug development. Mechanistic studies have further elucidated its mode of action, highlighting its ability to modulate key signaling pathways involved in inflammation, oncology, and metabolic disorders.

Preclinical evaluations of this compound have shown encouraging results. In animal models, 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. Moreover, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the potential advancement of this compound into clinical trials for targeted therapeutic applications.

Looking ahead, ongoing research aims to explore the full therapeutic potential of 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide. Future studies will focus on optimizing its pharmacological properties, investigating combination therapies, and identifying biomarkers for patient stratification. The compound's unique chemical structure and promising biological activity position it as a valuable candidate for further development in the pharmaceutical industry.

In conclusion, 1-methanesulfonyl-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}piperidine-4-carboxamide (CAS: 1091125-69-7) represents a significant advancement in the field of medicinal chemistry. Its robust synthetic accessibility, potent biological activity, and favorable preclinical profile make it a compelling subject for continued research. As investigations progress, this compound may pave the way for novel therapeutic interventions in various disease areas, addressing unmet medical needs and improving patient outcomes.